Unveiling cellular vitality: peptide fluorescent probes illuminate mitochondrial dynamics and ROS activity†
Sensors & Diagnostics Pub Date: 2023-11-23 DOI: 10.1039/D3SD00279A
Abstract
This study explored cell-penetrating peptide probes for dynamic cellular vitality tracking. In particular, two mitochondrial-penetrating peptide probes effectively monitored changes in mitochondrial morphology and ROS activity, serving as reliable vitality indicators. Dual-confocal channel monitoring and spectrally-resolved confocal microscopy were employed to trace local structural changes during probe photooxygenation induced by mitochondrial ROS.
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Journal Nameļ¼Sensors & Diagnostics
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